Cas no 500891-48-5 (2-methylfuran-3-sulfonamide)
2-methylfuran-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methylfuran-3-sulfonamide
- 3-Furansulfonamide,2-methyl-(9CI)
-
-
- MDL: MFCD18818005
2-methylfuran-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1991097-0.05g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-0.1g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-0.25g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-0.5g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-1.0g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1991097-2.5g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-5.0g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1991097-10.0g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1991097-1g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1991097-5g |
2-methylfuran-3-sulfonamide |
500891-48-5 | 5g |
$2858.0 | 2023-09-16 |
2-methylfuran-3-sulfonamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-methylfuran-3-sulfonamide
Recent Advances in the Study of 2-Methylfuran-3-sulfonamide (CAS: 500891-48-5): A Promising Compound in Chemical Biology and Pharmaceutical Research
2-Methylfuran-3-sulfonamide (CAS: 500891-48-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its unique structural features, which combine a furan ring with a sulfonamide group, offering a versatile scaffold for drug discovery and optimization.
One of the key areas of research involving 2-methylfuran-3-sulfonamide is its role as a carbonic anhydrase (CA) inhibitor. CAs are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including glaucoma, epilepsy, and cancer. Recent in vitro studies have demonstrated that 2-methylfuran-3-sulfonamide exhibits selective inhibition against specific CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This selectivity makes it a promising candidate for targeted cancer therapy.
In addition to its CA inhibitory properties, 2-methylfuran-3-sulfonamide has also been investigated for its antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings highlight the potential of 2-methylfuran-3-sulfonamide as a lead compound for developing new antibiotics to address the growing problem of antimicrobial resistance.
The synthesis and structural optimization of 2-methylfuran-3-sulfonamide derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have enabled the efficient production of diverse analogs with improved pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and target specificity, paving the way for the development of next-generation therapeutics.
Despite these promising developments, challenges remain in the clinical translation of 2-methylfuran-3-sulfonamide-based therapies. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for both basic research and drug development. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, further expanding its applications in the pharmaceutical industry.
500891-48-5 (2-methylfuran-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)